Cas no 1807002-66-9 (Ethyl 3-(difluoromethyl)-6-hydroxy-2-nitropyridine-5-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-6-hydroxy-2-nitropyridine-5-acetate
• CAS No: 1807002-66-9
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4888624
• Update Time: 2025-07-25

Ethyl 3-(difluoromethyl)-6-hydroxy-2-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-hydroxy-2-nitropyridine-5-acetate

• Inchi： 1S/C10H10F2N2O5/c1-2-19-7(15)4-5-3-6(8(11)12)9(14(17)18)13-10(5)16/h3,8H,2,4H2,1H3,(H,13,16)
• InChI Key： JCYIQDPIBPZVET-UHFFFAOYSA-N
• SMILES： FC(C1=C([N+](=O)[O-])NC(C(=C1)CC(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 479
• XLogP3: 0.6
• Topological Polar Surface Area: 101

Additional information on Ethyl 3-(difluoromethyl)-6-hydroxy-2-nitropyridine-5-acetate

Comprehensive Overview of Ethyl 3-(difluoromethyl)-6-hydroxy-2-nitropyridine-5-acetate (CAS No. 1807002-66-9)

The compound Ethyl 3-(difluoromethyl)-6-hydroxy-2-nitropyridine-5-acetate (CAS No. 1807002-66-9) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique molecular structure featuring a difluoromethyl group and a nitro substituent, this compound exhibits remarkable potential for applications in drug discovery and crop protection. Researchers are particularly interested in its role as a key intermediate in synthesizing bioactive molecules, owing to its ability to modulate electronic and steric properties.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl moiety in Ethyl 3-(difluoromethyl)-6-hydroxy-2-nitropyridine-5-acetate contributes to its lipophilicity, making it a valuable candidate for optimizing lead compounds in medicinal chemistry. Additionally, the hydroxy and nitro groups offer versatile sites for further functionalization, enabling the creation of diverse molecular libraries for high-throughput screening.

From an agrochemical perspective, this compound aligns with the growing trend toward sustainable pest control solutions. Its structural features suggest potential efficacy as a precursor for novel herbicides or fungicides, addressing the need for environmentally friendly alternatives to traditional agrochemicals. The integration of fluorine atoms is known to improve target binding affinity and resistance management, which are critical factors in modern crop protection strategies.

The synthesis of Ethyl 3-(difluoromethyl)-6-hydroxy-2-nitropyridine-5-acetate typically involves multi-step reactions, including nitration, esterification, and fluorination processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure high purity and precise characterization. These methods are essential for meeting the stringent quality standards required in both pharmaceutical and agrochemical industries.

As the scientific community continues to explore the applications of nitropyridine derivatives, this compound stands out for its versatility and innovation potential. Its relevance to green chemistry initiatives further enhances its appeal, as researchers seek to minimize waste and reduce the environmental impact of chemical synthesis. With ongoing advancements in catalytic fluorination and biocatalysis, the production of Ethyl 3-(difluoromethyl)-6-hydroxy-2-nitropyridine-5-acetate is expected to become more efficient and scalable.

In conclusion, Ethyl 3-(difluoromethyl)-6-hydroxy-2-nitropyridine-5-acetate (CAS No. 1807002-66-9) represents a promising building block for cutting-edge research in life sciences and agriculture. Its unique chemical properties and adaptability to modern synthetic methodologies position it as a valuable asset for addressing current challenges in drug development and sustainable agriculture. Future studies will likely uncover even broader applications, solidifying its role in next-generation scientific innovations.